![molecular formula C17H26N4O B5544869 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride](/img/structure/B5544869.png)
2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride is a compound that has been synthesized and studied extensively for its potential applications in scientific research. This compound is a spirocyclic compound that contains a pyridine ring and a diazaspiro ring. The synthesis of this compound is complex and requires several steps, but it has been successfully synthesized by researchers.
Mechanism of Action
The mechanism of action of 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride is not fully understood. However, it has been shown to act as a ligand for GPCRs, and it may modulate the activity of these receptors. This compound may also have other mechanisms of action that have not yet been identified.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride are not well understood. However, it has been shown to have potential applications in the treatment of neurological disorders. This compound may also have other effects on the body that have not yet been identified.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride in lab experiments include its potential as a ligand for GPCRs and its potential applications in the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its complex synthesis and the lack of understanding of its mechanism of action.
Future Directions
For the study of this compound include further investigation of its mechanism of action and identification of other potential applications.
Synthesis Methods
The synthesis of 2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride involves several steps. The first step is the synthesis of 3-(3-pyridinylamino)propylamine, which is then reacted with 2,9-diazaspiro[5.5]undecan-3-one to form the final product. The synthesis of this compound is challenging, but it has been successfully synthesized by researchers.
Scientific Research Applications
2-[3-(3-pyridinylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride has potential applications in scientific research. This compound has been studied for its potential use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that are involved in many physiological processes, and they are an important target for drug discovery. This compound has also been studied for its potential use in the treatment of neurological disorders.
properties
IUPAC Name |
2-[3-(pyridin-3-ylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O/c22-16-4-5-17(6-10-18-11-7-17)14-21(16)12-2-9-20-15-3-1-8-19-13-15/h1,3,8,13,18,20H,2,4-7,9-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCDDGWMJPZRUNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNCC2)CN(C1=O)CCCNC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(Pyridin-3-ylamino)propyl]-2,9-diazaspiro[5.5]undecan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.